4-(diethylsulfamoyl)-N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}benzamide

• IUPAC Name: 4-(diethylsulfamoyl)-N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C21H21F2N3O4S/c1-3-26(4-2)31(28,29)17-8-5-14(6-9-17)21(27)24-13-16-12-20(30-25-16)18-10-7-15(22)11-19(18)23/h5-12H,3-4,13H2,1-2H3,(H,24,27)
• InChI Key: SKZOYDINIMRFRV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC2=NOC(=C2)C3=C(C=C(C=C3)F)F
• Molecular Formula: C21H21F2N3O4S
• Molecular Weight: 449.5 g/mol
• CAS No.: 1021216-96-5

Description

4-(Diethylsulfamoyl)-N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}benzamide is a sulfonamide-benzamide hybrid compound featuring a diethylsulfamoyl group, a benzamide core, and a 1,2-oxazole ring substituted with a 2,4-difluorophenyl moiety. The diethylsulfamoyl group (-SO₂N(Et)₂) enhances solubility and bioavailability, while the 2,4-difluorophenyl substituent on the oxazole ring may contribute to enhanced binding affinity and metabolic stability due to fluorine’s electronegativity and lipophilicity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

2.1.1. 4-Methyl-N-{4-[(5-Methyl-1,2-Oxazol-3-yl)Sulfamoyl]Phenyl}Benzenesulfonamide

• Structure : Features a benzenesulfonamide core, a 5-methyl-1,2-oxazole ring, and a methylphenyl group.
• Key Differences : Lacks the diethylsulfamoyl group and 2,4-difluorophenyl substitution.
• Activity : Synthesized as part of antimicrobial sulfonamide derivatives, with confirmed structural stability via X-ray crystallography .

2.1.2. N-{4-[(5-Methyl-1,2-Oxazol-3-yl)Sulfamoyl]Phenyl}Benzamide

• Structure : Benzamide core linked to a sulfamoylphenyl group and a 5-methyloxazole ring.
• Key Differences : Replaces the diethylsulfamoyl group with a simpler sulfamoyl (-SO₂NH₂) moiety.

2.1.3. PC945 (C38H37F3N6O3)

• Structure : Triazole antifungal with a 2,4-difluorophenyl group, tetrahydrofuran ring, and benzamide linkage.
• Key Differences : Substitutes oxazole with a triazole ring and includes a complex piperazine-fluorophenyl system.
• Activity: Potent inhaled antifungal targeting CYP51A1 (lanosterol 14α-demethylase) in Aspergillus fumigatus, including azole-resistant strains .

Functional Group Impact

Group	Compound	Role/Effect
Diethylsulfamoyl	Target Compound	Enhances solubility and bioavailability; modulates enzyme inhibition .
2,4-Difluorophenyl	Target Compound, PC945, PC1244	Improves metabolic stability and target binding via lipophilicity .
Sulfamoyl (-SO₂NH₂)	4-Methyl-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzenesulfonamide	Simplifies synthesis but reduces pharmacokinetic optimization .
Triazole	PC945, PC1244	Directly inhibits fungal CYP51 enzymes; broader antifungal spectrum .

Pharmacological Properties

Compound	Target Pathway	Bioavailability	Resistance Profile
Target Compound	Not reported	Inferred improved	Not tested
4-Methyl-N-{4-[(5-methyl-oxazol-3-yl)sulfamoyl]phenyl}benzenesulfonamide	Microbial DHPS*	Moderate	Susceptible to sulfonamide resistance
PC945	Fungal CYP51A1	High (inhaled)	Active against TR34/L98H mutants

*Dihydropteroate synthase (DHPS), a common sulfonamide target.

Research Findings and Data Tables

Table 1: Structural Comparison

Compound	Core Structure	Key Substituents	Molecular Weight
Target Compound	Benzamide	Diethylsulfamoyl, 5-(2,4-difluorophenyl)oxazole	~450 g/mol (est.)
PC945	Triazole-benzamide	2,4-Difluorophenyl, piperazine, fluorophenyl	682.75 g/mol
4-Methyl-N-{4-[(5-methyl-oxazol-3-yl)sulfamoyl]phenyl}benzenesulfonamide	Benzenesulfonamide	5-Methyloxazole, methylphenyl	392.42 g/mol